2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile

• Molecular Formula: C28H23N3O3S
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 2-[[2-methoxy-4-[(Z)-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-ylidene)methyl]-6-prop-2-enylphenoxy]methyl]benzonitrile
• InChI: InChI=1S/C28H23N3O3S/c1-3-9-20-14-19(15-24-27(32)31(28(35)30-24)23-12-5-4-6-13-23)16-25(33-2)26(20)34-18-22-11-8-7-10-21(22)17-29/h3-8,10-16H,1,9,18H2,2H3,(H,30,35)/b24-15-
• InChI Key: QWTFULRRQZEIBQ-IWIPYMOSSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OCC2=CC=CC=C2C#N)CC=C)/C=C\3/C(=O)N(C(=S)N3)C4=CC=CC=C4
• SMILES: COC1=CC(=CC(=C1OCC2=CC=CC=C2C#N)CC=C)C=C3C(=O)N(C(=S)N3)C4=CC=CC=C4

Description

2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile involves the activation of the caspase pathway, leading to apoptosis in cancer cells. This compound has been shown to induce the release of cytochrome c from the mitochondria, which activates caspase-9 and subsequently caspase-3, leading to apoptosis. In addition to its effects on the caspase pathway, this compound has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile has potent anticancer, anti-inflammatory, and antioxidant properties. This compound has been shown to induce apoptosis in cancer cells, inhibit the NF-κB pathway, and reduce oxidative stress. In addition to its effects on cancer cells, this compound has also been shown to reduce inflammation in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile in lab experiments is its potent anticancer activity. This compound has been shown to have activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile. One of the most significant future directions is the development of new methods for synthesizing this compound, which can improve its yield and purity. Another future direction is the investigation of the potential of this compound as a therapeutic agent for various inflammatory diseases. Furthermore, the development of new drug delivery systems for this compound can improve its solubility and bioavailability, making it a more effective therapeutic agent. Finally, the investigation of the potential of this compound as a radioprotective agent can be a promising future direction for research.

Synthesis Methods

2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile can be synthesized using various methods. One of the most common methods involves the reaction of 2,6-dimethoxyphenol with allyl bromide in the presence of potassium carbonate to obtain 2-allyl-6-methoxyphenol. This compound is then reacted with (2-bromoethyl)benzene in the presence of potassium carbonate to obtain 2-({2-allyl-6-methoxyphenoxy}methyl)benzene. The final step involves the reaction of this intermediate with 5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl bromide in the presence of potassium carbonate to obtain 2-({2-allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile.

Scientific Research Applications

2-({2-Allyl-6-methoxy-4-[(5-oxo-1-phenyl-2-thioxo-4-imidazolidinylidene)methyl]phenoxy}methyl)benzonitrile has potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition to its anticancer activity, this compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.